Cas no 32551-87-4 (Naphthalene, 2-(ethylthio)-)

• Product Name: Naphthalene, 2-(ethylthio)-
• CAS No: 32551-87-4
• MF: C₁₂H₁₂S
• MW: 188.288681983948
• MDL: MFCD00623960
• CID: 1451872
• PubChem ID: 12515243
• Update Time: 2025-05-23

Naphthalene, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(ethylthio)-
• 2-ethylthio naphthalene
• AKOS006241105
• 2-(Ethylthio)naphthalene
• SCHEMBL5282055
• 2-ethylsulfanylnaphthalene
• FPMUSHZWXRIQIQ-UHFFFAOYSA-N
• ethyl(naphthalen-2-yl)sulfane
• 32551-87-4
• 2-(ethylsulfanyl)naphthalene
• 2-naphthyl ethyl sulfide

• MDL： MFCD00623960
• Inchi： 1S/C12H12S/c1-2-13-12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,2H2,1H3
• InChI Key： FPMUSHZWXRIQIQ-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 188.06606
• Monoisotopic Mass: 188.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 2-(ethylthio)-

Naphthalene, 2-(ethylthio)- (CAS No. 32551-87-4): An Overview of Its Properties, Applications, and Recent Research

Naphthalene, 2-(ethylthio)- (CAS No. 32551-87-4) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceuticals due to its distinctive properties and potential applications. This compound is a derivative of naphthalene, a well-known polycyclic aromatic hydrocarbon, with an ethylthio group attached to the second carbon atom of the naphthalene ring. The addition of this functional group imparts specific chemical and physical characteristics that make it valuable for various research and industrial purposes.

Chemical Structure and Properties

The molecular formula of Naphthalene, 2-(ethylthio)- is C₁₂H₁₂S, and its molecular weight is approximately 196.3 g/mol. The compound exists as a solid at room temperature and has a characteristic odor similar to that of naphthalene. The ethylthio group (C₂H₅S) introduces sulfur into the molecule, which can influence its reactivity and solubility properties. Naphthalene, 2-(ethylthio)- is moderately soluble in organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

The compound exhibits a melting point of around 60-65°C and a boiling point of approximately 300°C under standard atmospheric conditions. Its thermal stability is notable, making it suitable for high-temperature processes without significant decomposition. The presence of the ethylthio group also affects its electronic properties, leading to unique spectroscopic characteristics that can be utilized in analytical methods.

Synthesis and Production

The synthesis of Naphthalene, 2-(ethylthio)- typically involves the reaction of naphthalene with an ethylthio reagent under controlled conditions. One common method involves the use of sodium hydrosulfide (NaSH) or hydrogen sulfide (H₂S) to introduce the thio group onto the naphthalene ring. The reaction can be carried out in the presence of a suitable catalyst to enhance yield and selectivity.

The production process must be carefully controlled to ensure purity and minimize the formation of by-products. Industrial-scale production often involves multi-step processes to achieve high yields and purity levels suitable for various applications. Recent advancements in catalytic methods have improved the efficiency and environmental sustainability of these processes.

Applications in Chemistry and Pharmaceuticals

Naphthalene, 2-(ethylthio)- has found applications in several areas due to its unique properties. In organic synthesis, it serves as an intermediate for the preparation of more complex molecules with specific functionalities. Its reactivity with various reagents allows for the introduction of additional functional groups, making it a versatile building block in synthetic chemistry.

In pharmaceutical research, Naphthalene, 2-(ethylthio)- has been explored for its potential as a scaffold for drug development. The sulfur-containing moiety can interact with biological targets in ways that differ from traditional hydrocarbon-based compounds. This property has led to investigations into its use as a precursor for developing novel therapeutic agents targeting specific diseases such as cancer and neurodegenerative disorders.

Recent Research Developments

The scientific community has shown increasing interest in exploring the potential applications of Naphthalene, 2-(ethylthio)-. Recent studies have focused on its use as a model compound for understanding sulfur-containing aromatic systems and their interactions with biological systems. For example, researchers at the University of California have investigated the binding affinity of Naphthalene, 2-(ethylthio)- derivatives to specific protein targets involved in cellular signaling pathways.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the anti-inflammatory properties of compounds derived from Naphthalene, 2-(ethylthio)-. The results indicated that these derivatives could effectively inhibit key enzymes involved in inflammatory responses, suggesting their potential as therapeutic agents for treating inflammatory diseases.

Safety Considerations and Environmental Impact

While Naphthalene, 2-(ethylthio)- offers numerous benefits, it is essential to consider its safety profile and environmental impact. Like many organic compounds, it should be handled with appropriate precautions to avoid exposure through inhalation or skin contact. Proper storage conditions are necessary to prevent degradation or contamination.

In terms of environmental impact, recent studies have evaluated the biodegradability and ecotoxicity of compounds similar to Naphthalene, 2-(ethylthio)-. These studies suggest that while some degradation occurs under natural conditions, careful disposal practices are recommended to minimize environmental exposure.

Conclusion

Naphthalene, 2-(ethylthio)- (CAS No. 32551-87-4) is a versatile compound with unique chemical properties that make it valuable in various fields such as organic synthesis and pharmaceutical research. Its potential applications continue to expand as researchers uncover new uses and develop innovative methods for its synthesis and utilization. As ongoing studies provide deeper insights into its behavior and interactions with biological systems, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovations.